Cas no 127140-69-6 (N-Demethyl-N-formyl Clarithromycin)

• Product Name: N-Demethyl-N-formyl Clarithromycin
• CAS No: 127140-69-6
• MF: C₃₈H₆₇NO₁₄
• MW: 761.936893701553
• CID: 827334
• PubChem ID: 71315393
• Update Time: 2025-05-23

N-Demethyl-N-formyl Clarithromycin Chemical and Physical Properties

Names and Identifiers

• Clarithromycin Impurity H (10 mg) (N-formyl clarithromycin)
• N-Demethyl-N-formyl Clarithromycin
• N-[(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-N-methyl
• ClarithroMycin EP IMpurity H
• 3"-N-DeMethyl-3"-N-forMylclarithroMycin
• N-DeMethyl-N-forMyl-6-O-MethylerythroMycin
• 3″-N-Demethyl-3′-N-formyl-6-O-methylerythromycin A
• Clarithromycin Impurity H
• 3''-N-Demethyl-3''-N-formylclarithromycin
• PUBCHEM_71315393
• N-Formylclarithromycin
• A1-01770
• BT9J2WL9SG
• Erythromycin, N-demethyl-N-formyl-6-O-methyl-
• NS00000781
• N-[(2S,3R,4S,6R)-2-[[(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-14-ethyl-12,13-dihydroxy-4-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-2,10-dioxo-oxacyclotetradec-6-yl]oxy]-3-hydroxy-6-methyloxan-4-yl]-N-methylformamide
• DTXSID60747469
• UNII-BT9J2WL9SG
• 127140-69-6
• N-formyl clarithromycin; 3''-N-Demethyl-3''-N-formyl-6-O-methylerythromycin A

• Inchi： 1S/C38H67NO14/c1-14-26-38(10,46)31(43)21(4)28(41)19(2)16-37(9,48-13)33(53-35-29(42)25(39(11)18-40)15-20(3)49-35)22(5)30(23(6)34(45)51-26)52-27-17-36(8,47-12)32(44)24(7)50-27/h18-27,29-33,35,42-44,46H,14-17H2,1-13H3/t19-,20-,21+,22+,23-,24+,25+,26-,27+,29-,30+,31-,32+,33-,35+,36-,37-,38-/m1/s1
• InChI Key： MQUSOKRVLWZDKB-KCBOHYOISA-N
• SMILES： O([C@H]1[C@@H]([C@H](C[C@@H](C)O1)N(C=O)C)O)[C@H]1[C@@](C)(C[C@@H](C)C([C@H](C)[C@H]([C@@](C)([C@@H](CC)OC([C@H](C)[C@H]([C@@H]1C)O[C@H]1C[C@](C)([C@H]([C@H](C)O1)O)OC)=O)O)O)=O)OC

Computed Properties

• Exact Mass: 761.45600
• Monoisotopic Mass: 761.45615581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 8
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 200Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: >230°C (dec.)
• Boiling Point: 854.7±65.0 °C at 760 mmHg
• Flash Point: 470.7±34.3 °C
• PSA: 199.98000
• LogP: 2.60220
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Demethyl-N-formyl Clarithromycin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues

Additional information on N-Demethyl-N-formyl Clarithromycin

N-Demethyl-N-formyl Clarithromycin: A Comprehensive Overview

N-Demethyl-N-formyl Clarithromycin, identified by the CAS number 127140-69-6, is a significant compound in the field of pharmaceutical chemistry. This compound is a derivative of clarithromycin, a well-known macrolide antibiotic widely used in the treatment of bacterial infections. The modification of clarithromycin through N-demethylation and N-formylation introduces unique properties that make it a subject of interest for researchers and pharmaceutical developers.

The structural modification of clarithromycin to form N-Demethyl-N-formyl Clarithromycin involves the removal of a methyl group from the nitrogen atom and its subsequent replacement with a formyl group. This transformation alters the compound's physicochemical properties, potentially enhancing its pharmacokinetic profile and bioavailability. Recent studies have highlighted the importance of such modifications in improving drug delivery systems and reducing adverse effects associated with traditional antibiotics.

One of the most promising aspects of N-Demethyl-N-formyl Clarithromycin is its enhanced solubility compared to its parent compound, clarithromycin. Increased solubility not only improves absorption but also reduces the risk of gastrointestinal side effects, which are commonly associated with macrolide antibiotics. This property makes it a viable candidate for developing sustained-release formulations, which could enhance patient compliance and treatment outcomes.

Recent research has also focused on the antimicrobial activity of N-Demethyl-N-formyl Clarithromycin. Studies have demonstrated that this compound retains potent activity against a wide range of bacterial pathogens, including those resistant to other classes of antibiotics. Its ability to inhibit bacterial protein synthesis at the ribosomal level remains intact, underscoring its potential as an effective alternative to conventional antibiotics in combating antibiotic resistance.

In addition to its antimicrobial properties, N-Demethyl-N-formyl Clarithromycin has shown potential in other therapeutic areas. Preclinical studies suggest that it may exhibit anti-inflammatory and immunomodulatory effects, making it a candidate for treating inflammatory diseases or as an adjunct therapy in immunocompromised patients. These findings highlight the versatility of this compound beyond its primary role as an antibiotic.

The synthesis of N-Demethyl-N-formyl Clarithromycin involves a series of intricate chemical reactions, including demethylation and formylation steps. Researchers have optimized these processes to achieve high yields and purity, ensuring that the compound meets stringent pharmaceutical standards. The development of scalable synthesis methods has also paved the way for large-scale production, making this compound more accessible for clinical trials and eventual commercialization.

From an environmental standpoint, the ecological impact of N-Demethyl-N-formyl Clarithromycin has been a topic of recent investigation. Studies have assessed its biodegradability and potential toxicity to aquatic organisms, providing valuable insights into its environmental safety profile. These assessments are crucial for ensuring that the compound's use does not contribute to environmental pollution or harm ecosystems.

In conclusion, N-Demethyl-N-formyl Clarithromycin, with its unique chemical structure and enhanced properties, represents a significant advancement in antibiotic development. Its improved solubility, potent antimicrobial activity, and potential applications in diverse therapeutic areas make it a promising candidate for future drug development. As research continues to uncover its full potential, this compound holds great promise in addressing current challenges in infectious disease treatment.